Cas no 1260765-26-1 (4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1260765-26-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD16659683
• CID: 889775
• Update Time: 2025-09-22

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• 4-pyridin-2-yl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD16659683
• Inchi： 1S/C9H7N3O2/c13-9(14)8-6(5-11-12-8)7-3-1-2-4-10-7/h1-5H,(H,11,12)(H,13,14)
• InChI Key： HJVKSEDQRMTXQK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 189.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 78.87000
• LogP: 1.16990

4-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines